Amphetamine Amphetamine Amphetamine is a synthetic substance related to natural sympathomimetic amines. Amphetamine appears to exert its central nervous system (CNS) and peripheral effects indirectly by inducing the release of biogenic amines from their storage sites in nerve terminals. This agent is a commonly abused psychostimulant drug, which may be snorted, taken orally, smoked, or injected. Amphetamine induces psychologic dependence which is manifested by elevated mood, increased wakefulness, concentration, physical performance and a feeling of well-being. With sustained use, the effects of tachycardia and enhanced alertness diminish while psychotoxic effects such as hallucinations and delusions may occur. (NCI04)
Amphetamine is a DEA controlled drug and a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence. Amphetamine is classified by the DEA as Stimulants. Street names for Amphetamines are Bennies, Black Beauties, Crank, Ice, Speed, and Uppers.
Amphetamine, also known as desoxynorephedrin or fenamine, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Amphetamine is a drug which is used for treatment of attention deficit disorder with hyperactivity (addh), narcolepsy, and exogenous obesity as a short term (a few weeks) adjunct in a regimen of weight reduction based on caloric restriction for patients refractory to alternative therapy. Amphetamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Amphetamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, amphetamine is primarily located in the cytoplasm. Amphetamine is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 300-62-9
VCID: VC0007732
InChI: InChI=1S/C9H13N/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3
SMILES: CC(CC1=CC=CC=C1)N
Molecular Formula: C9H13N
Molecular Weight: 135.21 g/mol

Amphetamine

CAS No.: 300-62-9

Inhibitors

VCID: VC0007732

Molecular Formula: C9H13N

Molecular Weight: 135.21 g/mol

Amphetamine - 300-62-9

CAS No. 300-62-9
Product Name Amphetamine
Molecular Formula C9H13N
Molecular Weight 135.21 g/mol
IUPAC Name 1-phenylpropan-2-amine
Standard InChI InChI=1S/C9H13N/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3
Standard InChIKey KWTSXDURSIMDCE-UHFFFAOYSA-N
Impurities Di(1-phenylisopropyl)formamide is a by-product in the Leuckart synthesis of N-formylamphetamine, which is a reaction precursor to illegally produced dl-amphetamine. Side reactions and incomplete conversions lead to a variety of impurities and intermediate products, including benzyl methyl ketone, dibenzyl ketone, formamide, formic acid, methylamine, N,N-dimethylamphetamine, N-formylamphetamine, di(1-fenylisopropyl)amine, benzylamine, and several pyrimidine, pyridine, and pyridone compounds. Analysis of street samples suggests that amphetamines may be present in as little as 60% of purported samples. These illicit drugs contain varying amt of phencyclidine, LSD, STP, cocaine, atropine, mescaline, strychnine, and adulterants (eg, cornstarch, maltose, lactose, magnesium silicate, quinine, fibrous material).
SMILES CC(CC1=CC=CC=C1)N
Canonical SMILES CC(CC1=CC=CC=C1)N
Appearance Solid powder
Boiling Point 392 to 397 °F at 760 mm Hg (EPA, 1998)
64.7 ºC at 760 mm Hg
202.99999999999997 °C
200-203 °C at 760 mm Hg
Colorform Mobile liquid
Colorless, volatile liquid
Density 0.913 at 77 °F (EPA, 1998)
0.936 g/cu cm at 25 °C
Flash Point 80 °F (EPA, 1998)
Melting Point -98 ºC
25°C
Physical Description Colored liquid with an amine odor. Used as a pharmaceutical, a central nervous system stimulant. (EPA, 1998)
Solid
Description Amphetamine is a synthetic substance related to natural sympathomimetic amines. Amphetamine appears to exert its central nervous system (CNS) and peripheral effects indirectly by inducing the release of biogenic amines from their storage sites in nerve terminals. This agent is a commonly abused psychostimulant drug, which may be snorted, taken orally, smoked, or injected. Amphetamine induces psychologic dependence which is manifested by elevated mood, increased wakefulness, concentration, physical performance and a feeling of well-being. With sustained use, the effects of tachycardia and enhanced alertness diminish while psychotoxic effects such as hallucinations and delusions may occur. (NCI04)
Amphetamine is a DEA controlled drug and a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence. Amphetamine is classified by the DEA as Stimulants. Street names for Amphetamines are Bennies, Black Beauties, Crank, Ice, Speed, and Uppers.
Amphetamine, also known as desoxynorephedrin or fenamine, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Amphetamine is a drug which is used for treatment of attention deficit disorder with hyperactivity (addh), narcolepsy, and exogenous obesity as a short term (a few weeks) adjunct in a regimen of weight reduction based on caloric restriction for patients refractory to alternative therapy. Amphetamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Amphetamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, amphetamine is primarily located in the cytoplasm. Amphetamine is a potentially toxic compound.
Related CAS 60-13-9 (sulfate (2:1))
Shelf Life Stable under recommended storage conditions.
Solubility Moderate solubility
In water, 2.8X10+4 mg/L at 25 °C (est)
Sparingly soluble in water (1:50)
Slightly soluble in water
Readily sol in acids
Slightly soluble inethyl ether; soluble in ethanol and chloroform
1.74e+00 g/L
Synonyms Amfetamine
Amphetamine
Amphetamine Sulfate
Amphetamine Sulfate (2:1)
Centramina
Desoxynorephedrin
Fenamine
l Amphetamine
l-Amphetamine
levo Amphetamine
levo-Amphetamine
Levoamphetamine
Mydrial
Phenamine
Phenopromin
Sulfate, Amphetamine
Thyramine
Vapor Density 4.65 (EPA, 1998) (Relative to Air)
Vapor Pressure 0.24 mmHg
0.24 Torr /mm Hg/ at 20 °C
PubChem Compound 3007
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator